Bromobenzene
Bromobenzene
Bromobenzene is an aryl chloride. It participates in the optimized palladium/metal oxide systems catalyzed Heck reactions of the non-activated and deactivated aryl chlorides. Heck reaction of bromobenzene with styrene using palladacycle as catalyst has been reported. It induces hepatic necrosis, via the formation of a reactive metabolite.
Bromobenzene is the simplest member of the class of bromobenzenes, that is benzene in which a single hydrogen has been substituted by a bromine. A liquid at room temperature (m.p. -30℃; b.p. 60 156℃), it is used as a solvent, particularly for large-scale crystallisations, and for the introduction of phenyl groups in organic synthesis. It has a role as a non-polar solvent, a hepatotoxic agent and a mouse metabolite. It is a member of bromobenzenes, a bromoarene and a volatile organic compound.
Mobile clear colorless liquid with a pungent odor. Flash point 124°F. Denser than water and insoluble in water. Hence sinks in water. Vapors are heavier than air. A skin irritant.
Bromobenzene is the simplest member of the class of bromobenzenes, that is benzene in which a single hydrogen has been substituted by a bromine. A liquid at room temperature (m.p. -30℃; b.p. 60 156℃), it is used as a solvent, particularly for large-scale crystallisations, and for the introduction of phenyl groups in organic synthesis. It has a role as a non-polar solvent, a hepatotoxic agent and a mouse metabolite. It is a member of bromobenzenes, a bromoarene and a volatile organic compound.
Mobile clear colorless liquid with a pungent odor. Flash point 124°F. Denser than water and insoluble in water. Hence sinks in water. Vapors are heavier than air. A skin irritant.
Brand Name:
Vulcanchem
CAS No.:
108-86-1
VCID:
VC20869658
InChI:
InChI=1S/C6H5Br/c7-6-4-2-1-3-5-6/h1-5H
SMILES:
C1=CC=C(C=C1)Br
Molecular Formula:
C6H5B
Molecular Weight:
157.01 g/mol
Bromobenzene
CAS No.: 108-86-1
Cat. No.: VC20869658
Molecular Formula: C6H5B
Molecular Weight: 157.01 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Bromobenzene is an aryl chloride. It participates in the optimized palladium/metal oxide systems catalyzed Heck reactions of the non-activated and deactivated aryl chlorides. Heck reaction of bromobenzene with styrene using palladacycle as catalyst has been reported. It induces hepatic necrosis, via the formation of a reactive metabolite. Bromobenzene is the simplest member of the class of bromobenzenes, that is benzene in which a single hydrogen has been substituted by a bromine. A liquid at room temperature (m.p. -30℃; b.p. 60 156℃), it is used as a solvent, particularly for large-scale crystallisations, and for the introduction of phenyl groups in organic synthesis. It has a role as a non-polar solvent, a hepatotoxic agent and a mouse metabolite. It is a member of bromobenzenes, a bromoarene and a volatile organic compound. Mobile clear colorless liquid with a pungent odor. Flash point 124°F. Denser than water and insoluble in water. Hence sinks in water. Vapors are heavier than air. A skin irritant. |
|---|---|
| CAS No. | 108-86-1 |
| Molecular Formula | C6H5B |
| Molecular Weight | 157.01 g/mol |
| IUPAC Name | bromobenzene |
| Standard InChI | InChI=1S/C6H5Br/c7-6-4-2-1-3-5-6/h1-5H |
| Standard InChI Key | QARVLSVVCXYDNA-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)Br |
| Canonical SMILES | C1=CC=C(C=C1)Br |
| Boiling Point | 313 °F at 760 mm Hg (NTP, 1992) 156.0 °C 156.2 °C @ 760 MM HG 156.2 °C |
| Colorform | MOBILE LIQUID Heavy, mobile, colorless liquid |
| Flash Point | 123.8 °F (NTP, 1992) 51 °C (124 °F) (CLOSED CUP) 51 °C c.c. |
| Melting Point | -24 °F (NTP, 1992) -30.6 °C -30.6 °C (SOLIDIFIES) -30.7 °C |
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